Cas no 860789-72-6 (2-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)QUINOLINE)

• Product Name: 2-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)QUINOLINE
• CAS No: 860789-72-6
• MF: C₁₄H₁₀N₄S
• MW: 266.321000576019
• MDL: MFCD03787527
• CID: 5233963
• Update Time: 2026-03-08

2-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)QUINOLINE Chemical and Physical Properties

Names and Identifiers

• 2-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)QUINOLINE
• 2-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}quinoline

• MDL： MFCD03787527
• Inchi： 1S/C14H10N4S/c1-9-13(19-14-15-8-16-18(9)14)12-7-6-10-4-2-3-5-11(10)17-12/h2-8H,1H3
• InChI Key： SKDWFBVXJABUFE-UHFFFAOYSA-N
• SMILES： CC1N2C(=NC=N2)SC=1C1C=CC2C(=CC=CC=2)N=1

Additional information on 2-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)QUINOLINE

Comprehensive Analysis of 2-(6-METHYL[1,3]THIAZOLO[3,2-B][1,2,4]TRIAZOL-5-YL)QUINOLINE (CAS No. 860789-72-6): Properties, Applications, and Research Insights

2-(6-Methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)quinoline, identified by its CAS No. 860789-72-6, is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This structurally unique molecule combines a quinoline backbone with a methylthiazolotriazole moiety, offering diverse chemical properties. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic compounds.

The compound's molecular structure features a fused thiazolo[3,2-b][1,2,4]triazole system, which enhances its stability and binding affinity. Recent studies highlight its role in modulating enzyme activity, making it a candidate for treating metabolic disorders. With the rise of precision medicine, 860789-72-6 is being investigated for its selectivity toward specific biological pathways, addressing trending searches like "next-generation drug scaffolds" and "small-molecule therapeutics."

In material science, 2-(6-Methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)quinoline exhibits promising photophysical properties, relevant to OLED development and sensor technologies. Its fluorescence emission spectrum has been analyzed for applications in bioimaging, resonating with industry trends toward non-invasive diagnostics. The compound's synthetic versatility also allows derivatization, a key focus in forums discussing "customizable heterocycles."

From a synthetic chemistry perspective, the preparation of CAS 860789-72-6 involves multi-step reactions, including cyclocondensation and cross-coupling methodologies. Optimized protocols have been shared in recent publications, catering to queries like "efficient triazole synthesis." Its purity and yield are critical for reproducibility, a recurring theme in QA/QC discussions.

Environmental and toxicological profiles of 2-(6-Methyl[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)quinoline remain under study, with preliminary data suggesting low ecotoxicity. This aligns with the broader shift toward green chemistry, a hot topic in 2024. Researchers are also evaluating its biodegradability to meet regulatory standards, addressing concerns like "sustainable chemical design."

In conclusion, 860789-72-6 represents a multifaceted compound bridging pharmacology and advanced materials. Its exploration reflects current priorities in targeted therapy and functional materials, making it a subject of enduring relevance. Forums and publications continue to monitor its progress, underscoring its potential to address unmet scientific and industrial needs.